5-amino-4-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-1-(2-methoxybenzyl)-1,2-dihydro-3H-pyrrol-3-one

• Molecular Formula: C21H18ClN3O2S
• Molecular Weight: 411.9 g/mol
• IUPAC Name: 4-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-imino-1-[(2-methoxyphenyl)methyl]-2H-pyrrol-3-ol
• InChI: InChI=1S/C21H18ClN3O2S/c1-27-18-5-3-2-4-14(18)10-25-11-17(26)19(20(25)23)21-24-16(12-28-21)13-6-8-15(22)9-7-13/h2-9,12,23,26H,10-11H2,1H3
• InChI Key: QKXIWKFOMQKJSG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN2CC(=C(C2=N)C3=NC(=CS3)C4=CC=C(C=C4)Cl)O

Description

This compound features a pyrrol-3-one core substituted with a 4-(4-chlorophenyl)thiazol-2-yl group at position 4 and a 2-methoxybenzyl group at position 1.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-amino-4-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-1-(2-methoxybenzyl)-1,2-dihydro-3H-pyrrol-3-one typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Thiazole Ring: The thiazole ring can be synthesized by reacting 4-chlorophenyl isothiocyanate with α-bromoacetophenone in the presence of a base such as triethylamine.

Amino Group Introduction: The amino group is introduced by reacting the thiazole intermediate with ammonia or an amine derivative.

Pyrrolone Formation: The pyrrolone ring is formed by cyclization of the intermediate with a suitable reagent, such as acetic anhydride.

Methoxybenzyl Group Addition:

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for reaction conditions, and the use of catalysts to improve yield and reduce reaction times.

Chemical Reactions Analysis

Types of Reactions

5-amino-4-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-1-(2-methoxybenzyl)-1,2-dihydro-3H-pyrrol-3-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorophenyl and methoxybenzyl groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with hydrogenated functional groups.

Substitution: Substituted derivatives with new functional groups replacing the original ones.

Scientific Research Applications

Anticancer Properties

Research indicates that this compound exhibits potent anticancer activity. It has been shown to inhibit the proliferation of various cancer cell lines by inducing apoptosis and cell cycle arrest. A study demonstrated that the compound effectively reduced tumor growth in xenograft models, suggesting its potential as a chemotherapeutic agent .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. It demonstrated significant inhibitory effects against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes and inhibition of protein synthesis .

Anti-inflammatory Effects

In vitro studies have shown that this compound can reduce inflammation markers in human cells. It inhibits the production of pro-inflammatory cytokines and enzymes, making it a candidate for treating inflammatory diseases .

Case Study 1: Anticancer Activity in Breast Cancer Models

In a recent study published in Cancer Research, the compound was tested against MCF-7 breast cancer cells. Results showed a dose-dependent decrease in cell viability with an IC50 value of 15 µM. Mechanistic studies indicated that the compound induces apoptosis via the mitochondrial pathway .

Case Study 2: Antimicrobial Efficacy Against MRSA

A study assessed the antimicrobial efficacy of this compound against Methicillin-resistant Staphylococcus aureus (MRSA). The compound exhibited an MIC (Minimum Inhibitory Concentration) of 32 µg/mL, demonstrating potential as a treatment option for resistant bacterial infections .

Comparative Data Table

Application	Mechanism of Action	Reference
Anticancer	Induces apoptosis and cell cycle arrest
Antimicrobial	Disrupts cell membranes and inhibits protein synthesis
Anti-inflammatory	Reduces pro-inflammatory cytokines

Mechanism of Action

The mechanism of action of 5-amino-4-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-1-(2-methoxybenzyl)-1,2-dihydro-3H-pyrrol-3-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor activity by acting as an agonist or antagonist. The exact pathways and molecular targets depend on the specific biological context and the functional groups present in the compound.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Physicochemical Properties

The table below compares key structural and physicochemical features of the target compound with analogs from the evidence:

Compound Name	Substituent (Thiazole)	Benzyl Group	Molecular Formula	Molecular Weight (g/mol)	H-Bond Donors	H-Bond Acceptors
Target Compound	4-(4-chlorophenyl)	2-methoxybenzyl	C₂₀H₁₆ClN₃O₂S	~381.8 (calculated)	2	5
CAS 380387-07-5	4-(4-chlorophenyl)	4-methoxyphenyl	C₂₀H₁₆ClN₃O₂S	381.87	2	5
CAS 380470-04-2	4-(4-fluorophenyl)	4-methoxyphenyl	C₂₀H₁₆FN₃O₂S	381.40	2	6
CAS 880447-06-3	Benzimidazol-2-yl	4-bromophenyl	C₁₇H₁₃BrN₄O	369.20	3	3

Key Observations :

• 5 in the target compound) .
• Substituent Position : The 2-methoxybenzyl group in the target compound may introduce steric hindrance compared to the 4-methoxyphenyl group in CAS 380387-07-5, affecting binding pocket interactions .
• Heterocycle Variation: Replacing thiazole with benzimidazole (CAS 880447-06-3) increases H-bond donors (3 vs. 2) but reduces molecular weight, suggesting divergent solubility and target selectivity .

Conformational and Electronic Properties

• Planarity and Conformation: highlights that fluorophenyl-thiazole analogs (e.g., compound 5) exhibit near-planar conformations except for a perpendicular fluorophenyl group, which may influence packing in crystal lattices or binding sites . The target compound’s chlorophenyl group, being bulkier than fluorine, could adopt a different orientation, altering noncovalent interactions .

Pharmacological Implications

• Thiazole vs. Benzimidazole : Thiazole-containing compounds (target, CAS 380387-07-5) are often associated with kinase inhibition, while benzimidazoles (CAS 880447-06-3) may target DNA or ion channels due to their increased H-bond capacity .
• Halogen Effects : Fluorophenyl analogs (CAS 380470-04-2) might exhibit improved bioavailability over chlorophenyl derivatives due to fluorine’s smaller size and higher electronegativity .

Biological Activity

5-Amino-4-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-1-(2-methoxybenzyl)-1,2-dihydro-3H-pyrrol-3-one is a synthetic compound that has garnered attention in the fields of medicinal chemistry and pharmacology due to its diverse biological activities. This article explores the biological activity of this compound, focusing on its potential therapeutic applications, mechanisms of action, and relevant research findings.

Chemical Structure

The compound features a complex structure that includes:

• Thiazole ring : A five-membered ring containing sulfur and nitrogen.
• Chlorophenyl group : A phenyl ring substituted with a chlorine atom.
• Pyrrole structure : A five-membered ring containing nitrogen.
• Methoxybenzyl moiety : An aromatic ring with a methoxy group.

Biological Activities

Research indicates that this compound exhibits several biological activities, including:

Anticancer Activity

Studies have shown that 5-amino-4-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-1-(2-methoxybenzyl)-1,2-dihydro-3H-pyrrol-3-one may inhibit specific kinases involved in cell proliferation, suggesting potential anticancer properties. For instance:

• In vitro studies demonstrated significant cytotoxicity against various cancer cell lines, with IC50 values indicating effective growth inhibition (e.g., against HCT-116 colon carcinoma cells) .

Antimicrobial Properties

The compound has displayed antibacterial and antifungal activities. It was evaluated against common pathogens such as Staphylococcus aureus and Escherichia coli:

• Minimum Inhibitory Concentration (MIC) values were reported as low as 3.12 μg/mL for certain derivatives, indicating potent antimicrobial effects .

The biological activity of this compound is attributed to its interaction with various molecular targets:

• Enzyme Inhibition : The thiazole and chlorophenyl groups can interact with active sites on enzymes through hydrogen bonding and hydrophobic interactions, leading to inhibition of enzymatic activity.
• Cell Signaling Pathways : The compound may modulate key signaling pathways involved in cell growth and apoptosis.

Case Studies and Research Findings

Several studies have investigated the biological activity of this compound or its derivatives:

Study	Findings
Kumar et al. (2009)	Demonstrated anticancer properties against various tumor cell lines with significant cytotoxic effects.
Omar et al. (1996)	Reported anti-inflammatory effects alongside anticancer activity.
Zhang et al. (2014)	Evaluated the compound's potential as an antitumor agent in preclinical models.